Cas no 444152-52-7 (2-(4-Benzhydryl-piperazin-1-yl)-N-(2-ethyl-phenyl)-acetamide)

2-(4-Benzhydryl-piperazin-1-yl)-N-(2-ethyl-phenyl)-acetamide structure
444152-52-7 structure
Product Name:2-(4-Benzhydryl-piperazin-1-yl)-N-(2-ethyl-phenyl)-acetamide
CAS No:444152-52-7
MF:C27H31N3O
MW:413.55454659462
CID:3071120
PubChem ID:1119969
Update Time:2025-04-21

2-(4-Benzhydryl-piperazin-1-yl)-N-(2-ethyl-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Benzhydryl-piperazin-1-yl)-N-(2-ethyl-phenyl)-acetamide
    • 2-(4-benzhydryl-1-piperazinyl)-N-(2-ethylphenyl)acetamide
    • 444152-52-7
    • AG-690/40749684
    • AKOS000564694
    • MDL: MFCD02046693
    • Inchi: 1S/C27H31N3O/c1-2-22-11-9-10-16-25(22)28-26(31)21-29-17-19-30(20-18-29)27(23-12-5-3-6-13-23)24-14-7-4-8-15-24/h3-16,27H,2,17-21H2,1H3,(H,28,31)
    • InChI Key: NDSABCVWWZRQKQ-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)NC1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 413.246712621Da
  • Monoisotopic Mass: 413.246712621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 35.6Ų

2-(4-Benzhydryl-piperazin-1-yl)-N-(2-ethyl-phenyl)-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD11122696-5g
2-(4-Benzhydrylpiperazin-1-yl)-N-(2-ethylphenyl)acetamide
444152-52-7 97%
5g
$874 2024-07-17
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